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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitrobenzoic acid

Cat. No.: B1267645

An In-depth Technical Guide to 2,6-Dichloro-3-
hitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 2,6-dichloro-3-nitrobenzoic acid. It includes detailed experimental
protocols for its synthesis and characterization, and explores its applications as a key
intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

Physical and Chemical Properties

2,6-Dichloro-3-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid. Its chemical
structure consists of a benzene ring functionalized with two chlorine atoms, a nitro group, and a
carboxylic acid moiety. This combination of functional groups dictates its physical properties
and chemical reactivity. The compound typically appears as a white to light yellow crystalline
powder.

Quantitative Data Summary

The key physical and chemical properties of 2,6-dichloro-3-nitrobenzoic acid are
summarized in the table below for quick reference.
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Property Value Source(s)

2,6-dichloro-3-nitrobenzoic
IUPAC Name

acid

CAS Number 55775-97-8

Molecular Formula C7H3CI2NOa4

Molecular Weight 236.01 g/mol

Appearance White to light yellow crystalline
powder

Melting Point 152-158 °C

Solubility Sparingly soluble in water

pKa Estimated < 3.46

Note on pKa: An experimental pKa value for 2,6-dichloro-3-nitrobenzoic acid is not readily
available in the literature. However, the pKa of 3-nitrobenzoic acid is 3.46. The presence of two
strongly electron-withdrawing chlorine atoms at the ortho-positions (2 and 6) relative to the
carboxylic acid is expected to significantly increase the acidity of the carboxylic proton through
inductive effects and stabilization of the conjugate base. Therefore, the pKa of 2,6-dichloro-3-
nitrobenzoic acid is estimated to be considerably lower (i.e., more acidic) than 3.46.

Synthesis and Reactivity

2,6-Dichloro-3-nitrobenzoic acid is a valuable synthetic intermediate. Its synthesis can be
approached through several routes, typically involving the nitration of a dichlorinated precursor
or the oxidation of a suitable toluene derivative.

A plausible synthetic route is the nitration of 2,6-dichlorobenzoic acid. The carboxylic acid
group is a meta-directing deactivator, while the chlorine atoms are ortho, para-directing
deactivators. The substitution pattern suggests the directing effects of the chlorine atoms are
significant in placing the nitro group at the 3-position.

 To cite this document: BenchChem. [Physical and chemical properties of 2,6-Dichloro-3-
nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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dichloro-3-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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